(S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol

• Molecular Formula: C7H14F3NO
• Molecular Weight: 185.19 g/mol
• IUPAC Name: (2S)-2-amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol
• InChI: InChI=1S/C7H14F3NO/c1-6(2,7(8,9)10)3-5(11)4-12/h5,12H,3-4,11H2,1-2H3/t5-/m0/s1
• InChI Key: NQIWRHQKHNLADD-YFKPBYRVSA-N
• Isomeric SMILES: CC(C)(C[C@@H](CO)N)C(F)(F)F
• Canonical SMILES: CC(C)(CC(CO)N)C(F)(F)F

Description

(S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol is a chiral compound with a unique structure characterized by the presence of trifluoromethyl and amino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol typically involves the use of chiral auxiliaries or catalysts to ensure the desired stereochemistry. One common method involves the alkylation of a glycine Schiff base with a trifluoromethyl-containing alkyl halide under basic conditions. The resultant product is then hydrolyzed to yield the target compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale asymmetric synthesis using recyclable chiral auxiliaries. The process typically includes the formation of a nickel (II) complex with a glycine Schiff base, followed by alkylation with trifluoromethyl-containing alkyl halides. The chiral auxiliary is then reclaimed, and the product is isolated and purified .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to substitute the trifluoromethyl group.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oximes or nitriles, while reduction can produce primary or secondary amines.

Scientific Research Applications

(S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioisostere in drug design, mimicking the structure of natural amino acids.

Medicine: Explored for its potential therapeutic properties, including as an enzyme inhibitor or receptor modulator.

Industry: Utilized in the development of advanced materials, such as fluorinated polymers and coatings

Mechanism of Action

The mechanism of action of (S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s binding affinity and metabolic stability, while the amino group allows for hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

(S)-2-Amino-4,4,4-trifluorobutanoic acid: Another fluorinated amino acid with similar bioisosteric properties.

(S)-2-Amino-3,3,3-trifluoropropanoic acid: A shorter-chain analog with distinct chemical reactivity.

Uniqueness

(S)-2-Amino-5,5,5-trifluoro-4,4-dimethylpentan-1-ol is unique due to its longer carbon chain and the presence of both trifluoromethyl and amino groups, which confer enhanced stability and reactivity compared to its shorter-chain analogs .